Cas no 1802820-05-8 (3-Iodo-6-nitroquinoline)

• Product Name: 3-Iodo-6-nitroquinoline
• CAS No: 1802820-05-8
• MF: C₉H₅IN₂O₂
• MW: 300.052674055099
• CID: 4615271
• Update Time: 2025-05-19

3-Iodo-6-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-6-nitroquinoline
• SB72487
• Y2584
• D74428

• Inchi： 1S/C9H5IN2O2/c10-7-3-6-4-8(12(13)14)1-2-9(6)11-5-7/h1-5H
• InChI Key： UUYQWISZDVXBND-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C=CC(=CC2=C1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 231
• XLogP3: 2.5
• Topological Polar Surface Area: 58.7

Additional information on 3-Iodo-6-nitroquinoline

Research Brief on 3-Iodo-6-nitroquinoline (CAS: 1802820-05-8) in Chemical Biology and Pharmaceutical Applications

3-Iodo-6-nitroquinoline (CAS: 1802820-05-8) is a halogenated nitroquinoline derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. This compound serves as a critical building block in medicinal chemistry, particularly in the synthesis of quinoline-based drug candidates targeting infectious diseases, cancer, and neurological disorders. Recent studies have explored its role as a precursor for cross-coupling reactions, enabling the development of novel bioactive molecules with enhanced pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Iodo-6-nitroquinoline in Suzuki-Miyaura cross-coupling reactions to generate a library of 6-nitroquinoline analogs with potent antibacterial activity against multidrug-resistant Staphylococcus aureus (MRSA). The electron-withdrawing nitro group at the 6-position was found to significantly influence the compound's reactivity, enabling regioselective functionalization at the 3-position. This modular approach highlights its potential for rapid diversification in drug discovery campaigns.

In oncology research, 3-Iodo-6-nitroquinoline has been investigated as a scaffold for developing kinase inhibitors. A team at the University of Cambridge reported in ACS Chemical Biology (2024) that structural modifications of this core yielded selective inhibitors of the ATR kinase, a key target in DNA damage response pathways. The iodine moiety at the 3-position proved crucial for forming halogen bonds with the kinase's hinge region, as revealed by X-ray crystallography studies of protein-ligand complexes.

The compound's photophysical properties have also been exploited in chemical biology applications. Research from Nagoya University (Chemical Communications, 2024) developed 3-Iodo-6-nitroquinoline-based fluorescent probes for real-time imaging of nitroreductase activity in hypoxic tumor microenvironments. The probe's turn-on fluorescence response upon nitroreduction demonstrated high sensitivity (detection limit: 0.1 U/mL) and selectivity over other oxidoreductases.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry have improved the scalability of 3-Iodo-6-nitroquinoline production. A 2024 Organic Process Research & Development paper detailed a safer, more efficient iodination protocol using flow reactors, achieving 92% yield with reduced hazardous waste generation compared to batch processes. This technological advancement addresses previous challenges in large-scale production of this valuable intermediate.

Ongoing clinical investigations are exploring derivatives of 3-Iodo-6-nitroquinoline as potential treatments for neurodegenerative diseases. Preclinical data presented at the 2024 International Conference on Alzheimer's Disease showed that certain 3-substituted analogs exhibited dual activity as cholinesterase inhibitors and β-amyloid aggregation disruptors, with one candidate demonstrating 68% reduction in amyloid plaques in transgenic mouse models.

As research progresses, the unique chemical properties of 3-Iodo-6-nitroquinoline continue to reveal new opportunities in drug discovery and chemical biology. Future directions include exploration of its metallopharmaceutical applications and development of bifunctional conjugates for targeted therapy. The compound's versatility ensures it will remain a focus of innovative research in the coming years.